Cas no 62679-51-0 (1,1,1-Butanetricarbonitrile)

• Product name: 1,1,1-Butanetricarbonitrile
• CAS No: 62679-51-0
• MF: C₇H₇N₃
• MW: 133.15058
• CID: 435492
• PubChem ID: 22925351

1,1,1-Butanetricarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Butanetricarbonitrile
• butane-1,1,1-tricarbonitrile
• DTXSID00628945
• 62679-51-0
• SCHEMBL5039648

• Inchi： InChI=1S/C7H7N3/c1-2-3-7(4-8,5-9)6-10/h2-3H2,1H3
• InChI Key： ZCNNLTINCVQEHB-UHFFFAOYSA-N
• SMILES： CCCC(C#N)(C#N)C#N

Computed Properties

• Exact Mass: 133.06411
• Monoisotopic Mass: 133.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 71.37